![molecular formula C9H6ClNO5S B1426456 1-methyl-2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonyl chloride CAS No. 90225-15-3](/img/structure/B1426456.png)
1-methyl-2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonyl chloride
Overview
Description
The compound “1-methyl-2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonyl chloride” is likely a heterocyclic compound containing a benzoxazine ring, which is a type of oxygen and nitrogen-containing ring that’s often found in various pharmacologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely include a benzoxazine core, with a methyl group attached to one of the nitrogen atoms, two keto groups on the 2,4-positions of the ring, and a sulfonyl chloride group attached to the 6-position .Scientific Research Applications
Structural Studies and Synthesis
The structural and conformational properties of benzoxazine compounds, including those with methyl substitution, have been extensively studied through NMR techniques. These studies have provided insights into their configurational and conformational assignments, enhancing the understanding of their chemical behavior and reactivity (Neuvonen, Pohtola, & Pihlaja, 1989). Furthermore, innovative methods for synthesizing novel compounds incorporating the sulfonyl group have been developed, expanding the chemical repertoire for further application in drug discovery and materials science (Chhakra, Mukherjee, Singh, & Chauhan, 2019).
Polymerization and Material Applications
Benzoxazine monomers, such as those derived from bisphenol-S and methylamine, have been synthesized and characterized for their polymerization behavior. These studies are crucial for developing new polymeric materials with potential applications in high-performance composites, coatings, and adhesives (Liu, Zhang, Liu, Li, & Yue, 2012). Additionally, sulfonic acid-containing polybenzoxazines have been explored for their suitability as proton exchange membranes in fuel cells, demonstrating the versatility of benzoxazine derivatives in advanced material applications (Yao, Yan, Ding, Lu, Dong, Ishida, Litt, & Zhu, 2014).
Novel Chemical Reactions and Pathways
Research has also focused on exploring new chemical reactions and pathways involving benzoxazine compounds. For instance, novel synthesis routes have been developed to create spiroheterocycles and other complex structures, broadening the scope of chemical transformations possible with benzoxazine derivatives (Ahmed, 1993). Such studies not only contribute to fundamental chemistry but also open up possibilities for creating new molecules with unique properties for various applications.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to interact with various targets including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer targets, katp channel activators, and ampa receptor modulators .
Mode of Action
It’s worth noting that many functional groups attached to the ring structure of similar compounds are responsible for their activity . For instance, the halo group at the 7 and 8 positions of the ring structure has been found to give active compounds .
Biochemical Pathways
Similar compounds have been found to modulate various biochemical pathways related to their targets, such as ampa receptors .
Result of Action
Similar compounds have been found to exhibit various biological activities, such as antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities .
Future Directions
Properties
IUPAC Name |
1-methyl-2,4-dioxo-3,1-benzoxazine-6-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO5S/c1-11-7-3-2-5(17(10,14)15)4-6(7)8(12)16-9(11)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGEUBGJPTHKQKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)Cl)C(=O)OC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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